Cas no 2680648-13-7 (3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2680648-13-7
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6107530
• PubChem ID: 165916422
• Update Time: 2025-06-10

3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28285084
• 2680648-13-7
• 3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C15H19NO4/c1-4-7-20-15(19)16-13(14(17)18)9-12-6-5-10(2)11(3)8-12/h4-6,8,13H,1,7,9H2,2-3H3,(H,16,19)(H,17,18)
• InChI Key： JYZROBIRRBRCSW-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC(C)=C(C)C=1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Introduction to 3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid (CAS No. 2680648-13-7)

3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680648-13-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a phenyl ring substituted with dimethyl groups, an amino acid derivative, and an ester functionality. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a subject of intense research interest.

The molecular structure of 3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid consists of a central propanoic acid backbone, modified at the alpha position with an amino group that is further protected as an acetyl derivative. The phenyl ring at the 3-position is substituted with two methyl groups, enhancing its lipophilicity and influencing its interactions with biological targets. This structural motif is reminiscent of many pharmacologically active compounds, suggesting potential therapeutic applications.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that mimic natural amino acids but possess enhanced stability and bioavailability. 3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid fits into this category, as it shares structural similarities with β-blockers and other cardiovascular drugs that utilize aromatic rings and ester functionalities. The dimethyl substitution on the phenyl ring not only influences the compound's solubility but also modulates its binding affinity to specific receptors.

One of the most compelling aspects of this compound is its potential role in drug design and development. The presence of both an amino group and an ester moiety allows for further chemical modifications, enabling researchers to explore various derivatives with tailored properties. For instance, the acetyl protection on the amino group can be removed under specific conditions to yield a free amine, which can then be coupled to other pharmacophores or used in peptidomimetic synthesis. Such flexibility makes 3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid a valuable scaffold for medicinal chemists.

Recent studies have highlighted the importance of aromatic rings in modulating drug-receptor interactions. The dimethylphenyl moiety in this compound is known to enhance binding affinity to certain enzymes and receptors by providing hydrophobic interactions and steric complementarity. This feature has been exploited in the design of drugs targeting neurological disorders, where precise receptor modulation is crucial for efficacy and selectivity. The compound's structural analogy to known pharmacophores suggests that it may exhibit similar biological activities while offering new opportunities for therapeutic intervention.

The ester functionality in 3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid also plays a critical role in its reactivity and stability. Ester groups are commonly found in pharmaceuticals due to their ability to undergo hydrolysis or transesterification under controlled conditions, allowing for versatile synthetic pathways. This property has been leveraged in the development of prodrugs, where the ester linkage can be cleaved in vivo to release the active moiety. Such strategies are particularly useful for improving drug solubility or circumventing metabolic degradation.

From a computational chemistry perspective, 3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has been subjected to molecular docking studies to evaluate its potential interactions with biological targets. Initial simulations suggest that the compound may bind effectively to enzymes involved in metabolic pathways relevant to inflammation and pain management. These findings align with recent research indicating that modulation of such pathways could lead to novel therapeutic strategies for chronic diseases.

The synthesis of 3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Key steps include Friedel-Crafts alkylation to introduce the dimethylphenyl group, followed by nucleophilic addition reactions to establish the ester linkage. Protecting group strategies are employed to prevent unwanted side reactions during synthesis.

In conclusion,3-(3,4-Dimethylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2680648-13-7) is a structurally complex and versatile compound with promising applications in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.